
Diphenylsulfane-d1 CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diphenylsulfane-d1

Cat. No.: B574100 Get Quote

Technical Guide: Diphenylsulfane-d1
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Diphenylsulfane-d1, a deuterated

form of Diphenylsulfane. Given the limited direct information available for Diphenylsulfane-d1,

this guide leverages data from its non-deuterated counterpart, Diphenylsulfane (also known as

Diphenyl sulfide), and established principles of utilizing deuterated compounds in research.

Core Compound Data
While a specific CAS Registry Number for Diphenylsulfane-d1 is not readily available in public

databases, the key information for its parent compound, Diphenylsulfane, is provided below.

The molecular weight for Diphenylsulfane-d1 is calculated based on the isotopic substitution.
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Property Value Source

Compound Name Diphenylsulfane-d1 -

Parent Compound
Diphenylsulfane (Diphenyl

sulfide)
[1][2]

CAS Number (Parent) 139-66-2 [1][2]

Molecular Formula C₁₂H₉DS -

Molecular Weight 187.28 g/mol (calculated) -

Molecular Formula (Parent) C₁₂H₁₀S [1][2]

Molecular Weight (Parent) 186.27 g/mol [1][2]

Physicochemical Properties of Diphenylsulfane
(Parent Compound)
The following data pertains to the non-deuterated form, Diphenylsulfane. The isotopic

substitution in Diphenylsulfane-d1 is not expected to significantly alter these physical

properties.

Property Value

Appearance Colorless liquid

Melting Point -40 °C

Boiling Point 296 °C

Density 1.114 g/mL at 25 °C

Solubility
Insoluble in water; soluble in ether, benzene,

and carbon disulfide

Synthesis and Applications
Deuterated compounds like Diphenylsulfane-d1 are primarily synthesized for use in specific

research applications, most notably as internal standards in quantitative analysis by mass
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spectrometry and in mechanistic studies of chemical reactions.

General Synthesis Approach for Deuterated Aromatic
Compounds
The synthesis of deuterated aromatic compounds can be achieved through methods such as

H-D exchange reactions. These reactions typically involve treating the non-deuterated

compound with a deuterium source, such as heavy water (D₂O), often under elevated

temperature and pressure and in the presence of a catalyst.

Key Application: Internal Standard in Mass
Spectrometry
Diphenylsulfane-d1 is an ideal internal standard for the quantification of Diphenylsulfane in

complex matrices. The key advantages of using a deuterated internal standard include:

Co-elution with the Analyte: It behaves almost identically to the non-deuterated analyte

during chromatographic separation.

Correction for Matrix Effects: It helps to compensate for variations in signal intensity caused

by the sample matrix.

Improved Accuracy and Precision: The use of a deuterated standard enhances the reliability

and reproducibility of quantitative assays.

Experimental Protocols
The following provides a generalized experimental protocol for the use of Diphenylsulfane-d1
as an internal standard in a quantitative LC-MS/MS analysis.

Protocol: Quantification of Diphenylsulfane in a Sample
Matrix

Preparation of Stock Solutions:

Prepare a stock solution of Diphenylsulfane (the analyte) in a suitable organic solvent

(e.g., methanol or acetonitrile).
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Prepare a stock solution of Diphenylsulfane-d1 (the internal standard) in the same

solvent.

Preparation of Calibration Standards and Quality Control Samples:

Prepare a series of calibration standards by spiking a blank matrix with known

concentrations of the analyte.

Add a constant concentration of the internal standard to each calibration standard and

quality control sample.

Sample Preparation:

To the unknown sample, add the same constant concentration of the internal standard.

Perform a sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction,

or solid-phase extraction) to isolate the analyte and internal standard from the matrix.

LC-MS/MS Analysis:

Inject the extracted samples onto an appropriate liquid chromatography column for

separation.

Perform detection using a mass spectrometer operating in multiple reaction monitoring

(MRM) mode.

Set one MRM transition for the analyte (Diphenylsulfane).

Set a second MRM transition for the internal standard (Diphenylsulfane-d1).

Data Analysis:

Calculate the peak area ratio of the analyte to the internal standard for each sample.

Construct a calibration curve by plotting the peak area ratios of the calibration standards

against their corresponding concentrations.
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Determine the concentration of the analyte in the unknown samples by interpolation from

the calibration curve.

Diagrams
Logical Workflow for Quantitative Analysis
The following diagram illustrates the typical workflow for a quantitative analysis experiment

using a deuterated internal standard.
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Workflow for Quantitative Analysis using a Deuterated Internal Standard

Sample and Standard Preparation

Sample Processing

Instrumental Analysis

Data Processing

Prepare Analyte Stock Solution

Prepare Calibration Curve Standards

Prepare Internal Standard (Diphenylsulfane-d1) Stock Solution

Prepare Quality Control Samples Prepare Unknown Samples

Add Internal Standard to all Samples (except blanks)

Perform Sample Extraction

LC-MS/MS Analysis

Calculate Analyte/Internal Standard Peak Area Ratios
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Principle of Deuterated Internal Standard in Mass Spectrometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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